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Compound of Interest

Compound Name: CAY10514

Cat. No.: B12368261

Essential Safety and Handling Guide for CAY10514

This guide provides crucial safety protocols and operational procedures for researchers,
scientists, and drug development professionals handling CAY10514. Adherence to these
guidelines is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical Identifier: CAY10514 is also known as CP102, with the chemical name 2-ethyl-3-
hydroxy-1-(2-hydroxyethyl)-4(1H)-pyridinone and CAS number 126055-13-8.[1][2] It is an iron
chelator.[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)

CAY10514 is a solid substance that poses several health risks. It is harmful if swallowed,
causes skin irritation, and can lead to serious eye irritation.[3] It may also cause respiratory
irritation.[3] Therefore, stringent safety measures are required when handling this compound.

Summary of Required Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

To prevent eye contact which

can cause serious irritation.[3]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Gloves
should be inspected before
use and changed frequently,

especially if contaminated.

To prevent skin contact which

can cause irritation.[3]

Body Protection

A fully fastened laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator
is recommended if handling
large quantities or if there is a
risk of dust generation. Work
should be conducted in a well-
ventilated area, preferably a

fume hood.

To prevent inhalation, which
may cause respiratory

irritation.[3]

Operational Plan for Handling CAY10514

This section provides a step-by-step guide for the safe handling of CAY10514 from receipt to

d
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Isposal.

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep it away from incompatible materials and sources of ignition.[3]

. Weighing and Solution Preparation:

All handling of the solid compound should be performed inside a certified chemical fume

hood to minimize inhalation risk.[3]
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» Before weighing, decontaminate the work surface within the fume hood.

¢ Use an analytical balance placed inside the fume hood if possible. If not, tare a sealed
container, add the powder inside the fume hood, seal the container, and then weigh it outside
the hood.

» When preparing solutions, slowly add the solid to the solvent to avoid splashing. CAY10514
is soluble in DMF, DMSO, and PBS (pH 7.2).[2]

3. Experimental Use:

e When using solutions of CAY10514, continue to wear all recommended PPE.

e Avoid generating aerosols.

o Clearly label all containers with the chemical name, concentration, and hazard symbols.
4. Spill Management:

e In case of a spill, evacuate the area if necessary.

o For small spills of the solid, carefully sweep it up, avoiding dust generation, and place it in a
sealed container for disposal.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Ventilate the area and clean the spill site with an appropriate solvent.

Disposal Plan

All waste containing CAY10514 must be treated as hazardous waste and disposed of
according to institutional and local regulations.

e Solid Waste: Collect any solid CAY10514 waste, including contaminated consumables (e.g.,
weigh boats, pipette tips), in a clearly labeled, sealed, and compatible waste container.
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 Liquid Waste: Collect solutions containing CAY10514 in a labeled, sealed, and leak-proof
container. Do not mix with other incompatible waste streams.

» Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should
be collected as hazardous liquid waste. After rinsing, the container can be disposed of as
non-hazardous waste, or as directed by your institution's safety office.

Hypothetical Experimental Protocol: In Vitro Iron
Chelation Assay

This protocol details a hypothetical experiment to assess the iron-chelating activity of
CAY10514 in a cell-free system.

Objective: To determine the concentration-dependent iron (Fe3*) chelating ability of CAY10514
using a colorimetric assay.

Methodology:
o Preparation of Reagents:

o CAY10514 Stock Solution (10 mM): Accurately weigh 1.832 mg of CAY10514 and dissolve
itin 1 mL of DMSO.

o FeCls Stock Solution (10 mM): Dissolve 1.622 mg of anhydrous FeCls in 1 mL of deionized
water.

o Ferrozine Solution (5 mM): Dissolve 2.45 mg of Ferrozine in 1 mL of deionized water.
o HEPES Buffer (50 mM, pH 7.4): Prepare and adjust the pH of the buffer.
e Assay Procedure:

o Prepare serial dilutions of the CAY10514 stock solution in HEPES buffer to achieve final
concentrations ranging from 1 uM to 100 pM.

o In a 96-well plate, add 50 pL of each CAY10514 dilution.
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o Add 50 pL of the 10 mM FeCls solution to each well.
o Incubate the plate at room temperature for 10 minutes to allow for chelation.

o Add 100 pL of the 5 mM Ferrozine solution to each well. Ferrozine will react with any
unchelated iron to form a colored complex.

o Incubate for another 5 minutes at room temperature.

o Measure the absorbance at 562 nm using a microplate reader. A decrease in absorbance
indicates a higher iron-chelating activity of CAY10514.

e Data Analysis:
o Calculate the percentage of iron chelation for each concentration of CAY10514.

o Plot the percentage of chelation against the log of the CAY10514 concentration to
determine the ICso value.

Visual Workflow and Logic Diagrams

Handling Workflow for CAY10514 Solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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e 2. CP102 | CAS 126055-13-8 | Cayman Chemical | Biomol.com [biomol.com]
o 3. safety.duke.edu [safety.duke.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling CAY10514].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368261#personal-protective-equipment-for-
handling-cay10514]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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